Cas no 2228462-86-8 (1-(3-{(tert-butoxy)carbonylamino}phenyl)-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-(3-{(tert-butoxy)carbonylamino}phenyl)-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228462-86-8
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 6422272
• PubChem ID: 165669703
• Update Time: 2025-06-08

1-(3-{(tert-butoxy)carbonylamino}phenyl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-{(tert-butoxy)carbonylamino}phenyl)-4-oxocyclohexane-1-carboxylic acid
• EN300-1872454
• 1-(3-{[(tert-butoxy)carbonyl]amino}phenyl)-4-oxocyclohexane-1-carboxylic acid
• 2228462-86-8

• Inchi： 1S/C18H23NO5/c1-17(2,3)24-16(23)19-13-6-4-5-12(11-13)18(15(21)22)9-7-14(20)8-10-18/h4-6,11H,7-10H2,1-3H3,(H,19,23)(H,21,22)
• InChI Key： IGSXKNFZDUQDDL-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C=2)NC(=O)OC(C)(C)C)CCC(CC1)=O)=O

Computed Properties

• Exact Mass: 333.15762283g/mol
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.7Ų

Additional information on 1-(3-{(tert-butoxy)carbonylamino}phenyl)-4-oxocyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(3-{(tert-butoxy)carbonylamino}phenyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228462-86-8)

The compound 1-(3-{(tert-butoxy)carbonylamino}phenyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228462-86-8) is a highly specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a cyclohexane core with a carboxylic acid and ketone functional group, makes it a valuable intermediate in the development of novel therapeutic agents. The presence of the tert-butoxycarbonyl (Boc) protecting group further enhances its utility in peptide synthesis and drug discovery.

In recent years, the demand for Boc-protected intermediates like CAS No. 2228462-86-8 has surged due to their critical role in the synthesis of small molecule inhibitors and bioconjugates. Researchers are particularly interested in its potential as a building block for targeted drug delivery systems, a hot topic in modern medicine. The compound's ability to undergo selective deprotection and further functionalization aligns with the growing trend toward precision medicine and personalized therapeutics.

The synthesis of 1-(3-{(tert-butoxy)carbonylamino}phenyl)-4-oxocyclohexane-1-carboxylic acid typically involves multi-step organic reactions, including amidation, oxidation, and protection-deprotection strategies. Its carboxylic acid moiety allows for easy conjugation with other molecules, making it a versatile tool in medicinal chemistry. This adaptability has led to its use in the development of protease inhibitors and kinase modulators, which are currently under investigation for various therapeutic applications.

From an industrial perspective, CAS No. 2228462-86-8 is often sought after by manufacturers of high-value fine chemicals. Its stability under standard storage conditions and compatibility with common organic solvents make it a practical choice for large-scale production. Additionally, the compound's chiral center offers opportunities for the synthesis of enantiomerically pure derivatives, a key focus area in the pharmaceutical industry to minimize side effects and improve drug efficacy.

Environmental and regulatory considerations are also important when working with 1-(3-{(tert-butoxy)carbonylamino}phenyl)-4-oxocyclohexane-1-carboxylic acid. While it is not classified as hazardous, proper handling procedures should be followed to ensure safety. The compound's biodegradability and low toxicity profile make it an attractive option for green chemistry initiatives, aligning with the global push toward sustainable pharmaceutical manufacturing.

In conclusion, 1-(3-{(tert-butoxy)carbonylamino}phenyl)-4-oxocyclohexane-1-carboxylic acid (CAS No. 2228462-86-8) represents a critical intersection of organic synthesis, drug discovery, and industrial application. Its multifaceted utility and relevance to cutting-edge research topics ensure its continued importance in the chemical and pharmaceutical industries. As research progresses, this compound is likely to play an even greater role in the development of next-generation therapeutics and advanced materials.